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Compound of Interest

Compound Name: 3'-Fluoroacetophenone

Cat. No.: B146931 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling protocols for 3'-
Fluoroacetophenone, a key intermediate in pharmaceutical and agrochemical synthesis.

Adherence to these guidelines is crucial for maintaining a safe laboratory environment and

ensuring the well-being of all personnel.

Chemical and Physical Properties
3'-Fluoroacetophenone is a combustible liquid that is slightly soluble in water.[1][2] Its key

physical and chemical properties are summarized below.
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Property Value References

Molecular Formula C8H7FO [1][3][4]

Molecular Weight 138.14 g/mol [1][3][4][5][6]

CAS Number 455-36-7 [1][4][5][6][7][8][9]

EC Number 207-245-4 [3][5][6][8]

Appearance
Clear colorless to pale yellow

or light orange liquid
[1][2][10]

Boiling Point 81 °C at 9 mmHg [1][2][5][6]

Melting Point -3 °C [2][11]

Flash Point 81 °C (177.8 °F) - closed cup [2][5][12]

Density 1.126 g/mL at 25 °C [1][2][5][6]

Refractive Index n20/D 1.509 [1][2][5][6]

Water Solubility Slightly soluble [1][2][13]

Vapor Pressure 0.27 mmHg at 25°C [13]

Hazard Identification and Classification
3'-Fluoroacetophenone is classified as a hazardous substance. The Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals provides the following

classifications:
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Hazard Class Category Hazard Statement References

Flammable Liquids 4
H227: Combustible

liquid
[7][11]

Skin

Corrosion/Irritation
2

H315: Causes skin

irritation
[2][3][5][7][11][12]

Serious Eye

Damage/Eye Irritation
2A

H319: Causes serious

eye irritation
[2][3][5][7][11][12]

Specific Target Organ

Toxicity (Single

Exposure)

3 (Respiratory tract

irritation)

H335: May cause

respiratory irritation
[2][3][5][7][12]

Signal Word: Warning[2][3][5][7][11][12]

Hazard Pictogram:

GHS07 (Exclamation Mark)[5][7]

Experimental Protocols
While specific experimental data on the toxicological properties of 3'-Fluoroacetophenone are

not readily available in the public domain, the hazard classifications are based on standardized

testing protocols. The methodologies for determining skin and eye irritation, as well as

respiratory irritation, generally follow OECD (Organisation for Economic Co-operation and

Development) guidelines for the testing of chemicals. These protocols involve the application of

the substance to animal models or in vitro systems to assess the potential for damage.

Safe Handling and Storage
Proper handling and storage are essential to minimize exposure and risk.

Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.[7][14][15]

Ensure that eyewash stations and safety showers are readily accessible.[14][15]
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Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[5][12]

Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber).[5][12]

Respiratory Protection: If ventilation is inadequate, use a NIOSH/MSHA-approved respirator

with an organic vapor cartridge.[14]

Body Protection: Wear a lab coat or other protective clothing.[7]

Handling Procedures:

Avoid contact with skin, eyes, and clothing.[14][15]

Avoid breathing vapors or mist.[7][14]

Keep away from heat, sparks, open flames, and other ignition sources.[7][11][13][14][15]

Wash hands thoroughly after handling.[7][11][14]

Storage:

Store in a cool, dry, and well-ventilated area.[7][11][13][14]

Keep the container tightly closed.[7][11][13][14]

Store locked up.[7][14]

Store away from incompatible materials such as strong oxidizing agents, strong bases, and

strong reducing agents.[15]

First Aid Measures
In the event of exposure, follow these first aid procedures:
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Exposure Route First Aid Measures References

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Seek

medical attention.

[7][14]

Skin Contact

Immediately wash the affected

area with plenty of soap and

water for at least 15 minutes.

Remove contaminated

clothing. Seek medical

attention if irritation persists.

[7][11][14]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if

present and easy to do.

Continue rinsing. Seek medical

attention.

[2][7][11][14]

Ingestion

Do not induce vomiting. Clean

mouth with water and drink

plenty of water afterwards.

Never give anything by mouth

to an unconscious person.

Seek medical attention.

[14]

Fire and Explosion Hazards
3'-Fluoroacetophenone is a combustible liquid.

Flash Point: 81 °C (177.8 °F) - closed cup.[2][5][12]

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[7][14]
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Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.

Hazardous Combustion Products: Carbon monoxide, carbon dioxide, and hydrogen fluoride.

[14]

Firefighting Procedures: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[14] Use water spray to cool unopened containers.

Spillage and Disposal
Spill Response:

Evacuate personnel from the area.

Remove all sources of ignition.[14][15]

Ventilate the area.

Wear appropriate personal protective equipment.

Absorb the spill with an inert material (e.g., vermiculite, sand, or earth).

Collect the absorbed material into a suitable container for disposal.

Disposal:

Dispose of waste in accordance with local, state, and federal regulations.[7][14] Do not allow

the chemical to enter drains or waterways.

Stability and Reactivity
Chemical Stability: Stable under normal storage conditions.[13][14][15]

Conditions to Avoid: Heat, flames, sparks, and other sources of ignition.[15]

Incompatible Materials: Strong oxidizing agents, strong bases, and strong reducing agents.

[15]
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Hazardous Decomposition Products: Under fire conditions, may produce carbon monoxide,

carbon dioxide, and hydrogen fluoride.[14]

Hazardous Polymerization: Will not occur.

Visualizations
The following diagrams illustrate key safety workflows and relationships for handling 3'-
Fluoroacetophenone.
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Figure 1: Emergency Response Workflow for Spills
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Figure 2: Personal Protective Equipment (PPE) Hierarchy
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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